N-(6-Cyanomethyl-3,4-methylenedioxyphenethyl) acetamide

• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol
• IUPAC Name: N-[2-[6-(cyanomethyl)-1,3-benzodioxol-5-yl]ethyl]acetamide
• InChI: InChI=1S/C13H14N2O3/c1-9(16)15-5-3-11-7-13-12(17-8-18-13)6-10(11)2-4-14/h6-7H,2-3,5,8H2,1H3,(H,15,16)
• InChI Key: IWBARSKXARKAAE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCC1=CC2=C(C=C1CC#N)OCO2

Description

N-(6-Cyanomethyl-3,4-methylenedioxyphenethyl) acetamide is a useful research compound. Its molecular formula is C13H14N2O3 and its molecular weight is 246.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.7 g of N-(6-chloromethyl-3,4-methylenedioxyphenethyl) acetamide was dissolved in 10 ml of DMSO and 1.32 g (0.028 mole) of sodium cyanide added to the stirred solution. Within a few minutes, the temperature rose from 25° to 32° C. After 1.5 hrs at ambient temperature the mixture was poured into ice and water. The suspension was extracted with three 50-ml portions of benzene. The benzene layers were washed with saturated brine six times, then with water, the solution dried, and the solvent distilled in the rotary evaporator leaving the above-named product as a crystalline solid, m.p. 153.3-155.5.